Cas no 40299-04-5 (N-(2,4-Dinitrophenyl)hexamethylenediamine)

• Product Name: N-(2,4-Dinitrophenyl)hexamethylenediamine
• CAS No: 40299-04-5
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 2632098
• PubChem ID: 191014
• Update Time: 2025-04-21

N-(2,4-Dinitrophenyl)hexamethylenediamine Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dinitrophenyl)hexane-1,6-diamine
• DTXSID40960735
• N~1~-(2,4-Dinitrophenyl)hexane-1,6-diamine
• SCHEMBL4557828
• N-(6-aminohexyl)-2,4dinitroaniline
• N-(2,4-Dinitrophenyl)hexamethylenediamine
• 1,6-Hexanediamine, N-(2,4-dinitrophenyl)-
• 40299-04-5

• Inchi： 1S/C12H18N4O4/c13-7-3-1-2-4-8-14-11-6-5-10(15(17)18)9-12(11)16(19)20/h5-6,9,14H,1-4,7-8,13H2
• InChI Key： JFANIWXQMKVPKH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NCCCCCCN)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 282.133
• Monoisotopic Mass: 282.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 465.8°C at 760 mmHg
• Flash Point: 235.5°C
• Refractive Index: 1.608